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Compound of Interest

Compound Name: Fenchone-d3

Cat. No.: B12365830

Fenchone-d3: A Technical Guide to Safety and
Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling precautions for
Fenchone-d3. While a specific Safety Data Sheet (SDS) for Fenchone-d3 is not readily
available, the safety profile of its non-deuterated counterpart, Fenchone, serves as a reliable
surrogate for assessing its hazards. The substitution of three hydrogen atoms with deuterium is
not expected to significantly alter the compound's fundamental chemical reactivity or toxicity.
This guide synthesizes available data on Fenchone and incorporates best practices for
handling deuterated compounds to ensure the safety of laboratory personnel and the integrity

of the product.

Chemical and Physical Properties

Fenchone is a bicyclic monoterpene ketone.[1] It exists as two enantiomers: (+)-Fenchone (or
d-Fenchone) and (-)-Fenchone (or I-Fenchone).[1] The racemic mixture is referred to as dl-
Fenchone.[1] Fenchone is a colorless to pale yellow oily liquid with a camphor-like odor.[2][3]
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Property Value Source
Molecular Formula C10H160

Molecular Weight 152.23 g/mol

Boiling Point 192-194 °C

Melting Point 5-6 °C

Flash Point 60-62 °C (140-144 °F)

Density 0.940-0.948 g/mL at 25 °C

Insoluble in water; Soluble in
Solubility ethanol, propylene glycol, and

vegetable oils.

0.463 mmHg at 25 °C

Vapor Pressure .
(estimated)

Hazard Identification and GHS Classification

Fenchone is generally considered a combustible liquid. The toxicological properties have not
been fully investigated, but it may cause irritation to the eyes, skin, and respiratory tract.

GHS Classification (for Fenchone):

Hazard Class Hazard Category Hazard Statement

- H226: Flammable liquid and
Flammable liquids Category 3
vapour.

Note: GHS classification may vary between suppliers.

Handling and Storage Precautions

Proper handling and storage are crucial to maintain the chemical and isotopic integrity of
Fenchone-d3 and to ensure the safety of personnel.
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General Handling

e Ventilation: Use in a well-ventilated area. Facilities should be equipped with an eyewash
station and a safety shower.

o Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side-shields or chemical goggles.

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves
must be inspected prior to use and disposed of properly.

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in work areas.

Storage

o Temperature: Store in a cool, dry, well-ventilated place away from heat and sources of
ignition.

o Containers: Keep containers tightly closed. For deuterated compounds, it is recommended to
store them in amber vials or other light-protecting containers to prevent degradation from
light exposure.

e Incompatible Materials: Avoid contact with strong oxidizing agents.

« [sotopic Integrity: To prevent isotopic dilution through hydrogen-deuterium (H-D) exchange, it
Is imperative to handle and store deuterated compounds under a dry, inert atmosphere (e.g.,
nitrogen or argon) and avoid contact with atmospheric moisture.

First Aid Measures

In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Get medical attention if

symptoms persist.

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ] o
clothing and shoes. Get medical aid if irritation

develops and persists.

Immediately flush eyes with plenty of water for
Eye Contact ] ) ]
at least 15 minutes. Get medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and get medical attention.

Fire and Explosion Hazard Data

Fenchone is a combustible liquid.

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide. Do not use a solid water stream as it may scatter and spread the fire.

» Firefighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective
gear. Use water spray to cool unopened containers.

e Hazardous Combustion Products: Carbon monoxide (CO) and carbon dioxide (COz).

Accidental Release Measures

» Personal Precautions: Remove all sources of ignition. Wear appropriate personal protective
equipment. Ensure adequate ventilation.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.
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» Spill Cleanup: Absorb the spill with an inert material (e.g., sand, silica gel, acid binder,
universal binder, sawdust) and place it in a suitable, closed container for disposal.

Experimental Protocols
Acute Oral Toxicity Study (Based on OECD Guideline
425)

A recent study evaluated the acute toxicity of Fenchone in rats following OECD guideline 425.
A single dose of 2000 mg/kg was orally administered to the rats. The study monitored for
changes in hematological and biochemical parameters, as well as oxidative stress markers in
various organs. This type of study provides critical information for determining the LD50 (lethal
dose, 50%) of a substance.

The following diagram illustrates a generalized workflow for an acute oral toxicity study.
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Caption: Workflow for an Acute Oral Toxicity Study.

Logical Flow of Handling Precautions

The following diagram illustrates the logical flow of handling precautions for Fenchone-d3,
from general safety measures to specific emergency responses.
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Caption: Logical Flow of Fenchone-d3 Handling Precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fenchone-d3 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365830#fenchone-d3-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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